Cas no 1247186-50-0 (2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 1247186-50-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5967641
• PubChem ID: 62394874
• Update Time: 2025-06-15

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-ethyl-α,α-dimethyl-
• 2-(1-Ethyl-1h-pyrazol-4-yl)-2-methylpropanoic acid
• 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoicacid
• CS-0272991
• 1247186-50-0
• AKOS011682091
• EN300-1137871
• 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

• Inchi： 1S/C9H14N2O2/c1-4-11-6-7(5-10-11)9(2,3)8(12)13/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： GLWJFCUIUXZVEA-UHFFFAOYSA-N
• SMILES： C(C1C=NN(CC)C=1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 317.3±17.0 °C(Predicted)
• pka: 4.26±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1247186-50-0) and Its Emerging Applications in Chemical Biology

2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid, identified by the chemical identifier CAS No. 1247186-50-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrazole core appended to a branched alkanoic acid backbone, exhibits a unique combination of pharmacophoric features that make it a promising candidate for various therapeutic applications. The 1-ethyl substituent at the pyrazole ring and the 2-methylpropanoic acid moiety contribute to its distinct chemical properties, enabling diverse interactions with biological targets.

The pyrazole scaffold is a well-documented heterocyclic system with broad utility in medicinal chemistry. Pyrazoles are known for their ability to modulate enzyme activity, receptor binding, and other biochemical pathways, making them valuable in drug discovery. The incorporation of an ethyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the presence of a methylpropanoic acid side chain introduces further structural complexity, potentially influencing solubility and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel derivatives of 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid. These studies have revealed that modifications to the pyrazole core or the alkanoic acid moiety can significantly alter biological activity. For instance, structural analogs with altered substitution patterns have shown enhanced binding affinity to specific enzymes or receptors, suggesting potential therapeutic benefits in areas such as inflammation modulation and metabolic disorders.

In the realm of drug development, the chemical biology of this compound has been extensively investigated. Researchers have leveraged its scaffold to design molecules with targeted pharmacological effects. Notably, derivatives of 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid have demonstrated promising results in preclinical studies as inhibitors of key enzymes involved in pain signaling and neuroinflammation. The pyrazole moiety, in particular, has been identified as a critical pharmacophore for interacting with ion channels and G protein-coupled receptors (GPCRs), which are integral to many physiological processes.

The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing derivatives with optimized pharmacokinetic profiles. The growing interest in this compound has spurred innovation in synthetic chemistry, leading to more efficient routes that reduce environmental impact while maintaining high precision.

From a regulatory perspective, compounds like 2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the evaluation process by integrating cutting-edge technologies such as CRISPR-based screening platforms and machine learning algorithms for predicting drug-target interactions. Such innovations not only enhance research efficiency but also minimize costs associated with traditional trial-and-error approaches.

The future prospects for CAS No. 1247186-50-0 are promising, with ongoing research exploring its potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The versatility of its molecular framework allows for broad customization, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic clearance. As computational modeling becomes increasingly sophisticated, virtual screening techniques are being employed to identify novel derivatives with enhanced therapeutic potential.

In conclusion,2-(1-ethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid represents a significant advancement in chemical biology and drug discovery. Its unique structural features offer multiple avenues for therapeutic intervention, while its synthetic accessibility ensures continued exploration by researchers worldwide. As our understanding of biological pathways deepens and new technologies emerge,CAS No. 1247186-50-0 is poised to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.